Cas no 425376-47-2 (Agn-PC-0nhuph)

• Product Name: Agn-PC-0nhuph
• CAS No: 425376-47-2
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 2827279
• PubChem ID: 12121101
• Update Time: 2025-04-21

Agn-PC-0nhuph Chemical and Physical Properties

Names and Identifiers

• DTXCID80428788
• 425376-47-2
• DTXSID80477978
• 3-[2-(Methoxycarbonylmethyl)phenyl]propiolic acid methyl ester
• AGN-PC-0NHUPH
• Agn-PC-0nhuph

• Inchi： 1S/C13H12O4/c1-16-12(14)8-7-10-5-3-4-6-11(10)9-13(15)17-2/h3-6H,9H2,1-2H3
• InChI Key： VPCJFZIXLLOSKF-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC=CC=1C#CC(=O)OC)=O

Computed Properties

• Exact Mass: 232.07355886Da
• Monoisotopic Mass: 232.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų